Cas no 38078-09-0 (Diethylaminosulfur trifluoride)

Diethylaminosulfur trifluoride (DAST) is a fluorinating reagent widely used in organic synthesis for the conversion of alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides. Its key advantages include high reactivity under mild conditions, selectivity for specific functional groups, and compatibility with a range of substrates. DAST is particularly valuable in pharmaceutical and agrochemical research for introducing fluorine atoms, enhancing metabolic stability and bioavailability. The reagent is handled under anhydrous conditions due to its moisture sensitivity. Its efficiency in fluorination reactions makes it a preferred choice for laboratory-scale and industrial applications where precise control over fluorination is required.
Diethylaminosulfur trifluoride structure
38078-09-0 structure
Product name:Diethylaminosulfur trifluoride
CAS No:38078-09-0
MF:C4H10F3NS
MW:161.189110279083
MDL:MFCD00000363
CID:54802
PubChem ID:123472

Diethylaminosulfur trifluoride Chemical and Physical Properties

Names and Identifiers

    • Diethylaminosulfur trifluoride
    • DAST
    • (Diethylamino)sulfur trifluoride
    • (Diethylamino)sulfur Trifluoride [Fluorinating Reagent]
    • Diethylaminosulfur trifluoride(DAST)
    • Diethylaminosulphur trifluoride (DAST)
    • N-ethyl-N-(trifluoro-λ<sup>4</sup>-sulfanyl)ethanamine
    • (Diethylamino)sulfur Trifluoride (DAST)
    • Sulfur Trifluoride Diethylamine Complex
    • DAST solution in dichloromethane
    • diethylaminosulphur trifluoride
    • diethylaminosulfurtrifluoride
    • (Diethylamino)sulphur trifluoride
    • diethylaminosulphurtrifluoride
    • diethyl aminosulfurtrifluoride
    • diethylamino sulfur trifluoride
    • 78622BV6IJ
    • Sulfur, (N-ethylethanaminato)trifluoro-, (T-4)-
    • N-ETHYL-N-(TRIFLUORO-LAMBDA4-SULFANYL)ETHANAMINE
    • Diethylaminosulfur trifluoride, 95%
    • Diethylaminosulfur trifluoride; 95%
    • EN300-97056
    • (N-ethylethanaminato)-trifluorosulfur
    • N,N-diethlaminosulfur trifluoride
    • Q-101268
    • Q412982
    • diethyl(trifluoro-lambda4-sulfanyl)amine
    • diethylamino-sulfur-trifluoride
    • GS-3627
    • DTXSID20191484
    • N-ethyl-N-[tris(fluoranyl)-$l^{4}-sulfanyl]ethanamine
    • n-ethyl-n-(trifluoro-lambda4-sulfanyl)-1-ethanamine
    • (Diethylamino)sulfur trifluoride, technical, packed in PTFE bottles, >=90% (NMR)
    • UNII-78622BV6IJ
    • SCHEMBL1693
    • trifluoro(diethylamino)sulfur
    • Sulfur, (N-ethylethanaminato)trifluoro-, (beta-4)-
    • N,N-diethyl-1,1,1-trifluoro-l4-sulfanamine
    • FT-0604910
    • diethylamino-sulfur trifluoride
    • n-ethyl-n-(trifluoro-lambda4-sulphanyl)-1-ethanamine
    • AKOS005063399
    • DAST (FLUORINATING AGENT)
    • (T-4)-(N-Ethylethanaminato)trifluorosulfur
    • diethylamino-sulphur trifluoride
    • diethylaminosulfur trifluoride (DAST)
    • diethylaminosulfur triflouride
    • CSJLBAMHHLJAAS-UHFFFAOYSA-N
    • N-ethyl-N-(trifluoro-$l^{4}-sulfanyl)ethanamine
    • N,N-diethylaminosulfur trifluoride
    • FD2004
    • AMY1267
    • N-ethyl-N-(trifluor-lambda4-sulfanyl)ethanamin
    • F0001-1088
    • (Diethylamino)sulfer trifluoride
    • diethylaminosulfate trifluoride
    • A824005
    • diethylamino sulfurtrifluoride
    • C4H10F3NS
    • D1868
    • diethylaminosulfur trifloride
    • (Diethylamino) trifluorosulfur
    • EINECS 253-771-2
    • diethylaminosulfurtrifloride
    • MFCD00000363
    • CS-W004256
    • (Diethylamino) sulfur trifluoride
    • DIETHYLAMINOSULFUR TRIFLUORIDE [MI]
    • Diethylaminosulfur trifluorid
    • diethylaminosulfer trifluoride
    • 38078-09-0
    • diethylamino sulphur trifluoride
    • (diethylamino)-sulfur trifluoride
    • BCP12989
    • (n,n-diethylamino)sulfur trifluoride
    • (DIETHYLAMINO)TRIFLUOROSULFUR
    • DTXCID30113975
    • DB-001351
    • STL555399
    • N-ethyl-N-(trifluoro-lambda~4~-sulfanyl)ethanamine
    • BBL101603
    • MDL: MFCD00000363
    • Inchi: 1S/C4H10F3NS/c1-3-8(4-2)9(5,6)7/h3-4H2,1-2H3
    • InChI Key: CSJLBAMHHLJAAS-UHFFFAOYSA-N
    • SMILES: S(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])(F)(F)F
    • BRN: 1849066

Computed Properties

  • Exact Mass: 161.048605g/mol
  • Surface Charge: 0
  • XLogP3: 3.5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 161.048605g/mol
  • Monoisotopic Mass: 161.048605g/mol
  • Topological Polar Surface Area: 4.2Ų
  • Heavy Atom Count: 9
  • Complexity: 78.4
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Tawny liquid
  • Density: 1.22 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 30-32 °C/3 mmHg(lit.)
  • Flash Point: Fahrenheit: 73.4 ° f
    Celsius: 23 ° c
  • Refractive Index: 1.41-1.416
  • Water Partition Coefficient: decompose
  • PSA: 28.54000
  • LogP: 2.70130
  • Color/Form: 1.0 M in dichloromethane
  • Solubility: Soluble in most nonpolar organic solvents, it is usually used in CH2Cl2, CHCl3 and CCl4.
  • Merck: 3113
  • Sensitiveness: Moisture Sensitive

Diethylaminosulfur trifluoride Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226,H302,H312,H314,H332
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2920 8/PG 1
  • WGK Germany:3
  • Hazard Category Code: 10-14-20/21/22-34
  • Safety Instruction: S16-S26-S36/37/39-S45
  • FLUKA BRAND F CODES:3-10-21
  • Hazardous Material Identification: C
  • HazardClass:8
  • Storage Condition:2-8°C
  • Risk Phrases:R10; R14; R35; R5
  • Packing Group:I
  • PackingGroup:I
  • Safety Term:8

Diethylaminosulfur trifluoride Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diethylaminosulfur trifluoride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
969601-5G
Diethylaminosulfur trifluoride, 95%, for synthesis
38078-09-0 95%
5G
¥ 89 2022-04-26
BAI LING WEI Technology Co., Ltd.
969601-100G
Diethylaminosulfur trifluoride, 95%, for synthesis
38078-09-0 95%
100G
¥ 908 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D036R-5g
Diethylaminosulfur trifluoride
38078-09-0 95%
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¥102.0 2022-09-28
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
E235253-25g
Diethylaminosulfur trifluoride
38078-09-0 ≥95%
25g
¥1350元 2023-09-15
Oakwood
002323-1Kg
Diethylaminosulfur trifluoride
38078-09-0 95%
1kg
$2210.00 2023-09-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A11992-25g
Diethylaminosulfur trifluoride, 95%
38078-09-0 95%
25g
¥3971.00 2023-07-08
Oakwood
002323-1g
Diethylaminosulfur trifluoride
38078-09-0 95%
1g
$2050.00 2024-07-19
abcr
AB115869-100 g
Diethylaminosulfur trifluoride (DAST), 95%; .
38078-09-0 95%
100 g
€297.30 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807438-100g
(Diethylamino)sulfur trifluoride
38078-09-0 95%
100g
¥839.00 2022-01-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001034-25g
3-(1H-Tetrazol-5-yl)propan-1-amine Hydrochloride
38078-09-0 Tech. 90%
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120.0 2021-08-13

Diethylaminosulfur trifluoride Production Method

Diethylaminosulfur trifluoride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:38078-09-0)二乙氨基三氟化硫
Order Number:LE1739711
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally

Diethylaminosulfur trifluoride Related Literature

Additional information on Diethylaminosulfur trifluoride

Diethylaminosulfur Trifluoride (CAS No. 38078-09-0): A Comprehensive Overview

Diethylaminosulfur trifluoride, commonly known as DAST, is a versatile and widely used reagent in organic synthesis. With the CAS number 38078-09-0, DAST has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and applications. This comprehensive overview aims to provide a detailed understanding of DAST, including its chemical structure, synthesis methods, reactivity, and recent advancements in its use in various fields.

The chemical structure of Diethylaminosulfur trifluoride (DAST) consists of a sulfur atom bonded to three fluorine atoms and an N,N-diethylamine group. The molecular formula is C4H11F3NOS, and its molecular weight is approximately 168.19 g/mol. The presence of the highly electronegative fluorine atoms and the electron-donating diethylamine group imparts unique reactivity to DAST, making it an excellent fluorinating agent.

DAST can be synthesized through the reaction of sulfur trioxide with diethylamine and subsequent treatment with anhydrous hydrogen fluoride. This method yields high purity DAST, which is crucial for its use in sensitive synthetic transformations. The synthesis process involves careful control of temperature and pressure to ensure the formation of the desired product without side reactions.

The reactivity of Diethylaminosulfur trifluoride (DAST) is primarily attributed to its ability to transfer fluorine atoms to various substrates. DAST is particularly effective in converting alcohols, carboxylic acids, and other functional groups into their corresponding fluoro derivatives. This property has made it an indispensable tool in the synthesis of fluorinated compounds, which are essential in pharmaceuticals, agrochemicals, and materials science.

In recent years, significant advancements have been made in the application of DAST in organic synthesis. One notable area is the development of new methodologies for the selective fluorination of complex molecules. For instance, researchers have reported the use of DAST in tandem reactions that combine fluorination with other transformations, such as C-H activation or cross-coupling reactions. These methodologies have expanded the scope of DAST's utility and have led to more efficient and selective synthetic routes.

The use of DAST in pharmaceutical research has also seen substantial progress. Fluorinated compounds are known for their improved pharmacological properties, such as enhanced metabolic stability and increased bioavailability. DAST has been employed in the synthesis of several drug candidates, including antiviral agents, anticancer drugs, and central nervous system (CNS) modulators. For example, a recent study published in the Journal of Medicinal Chemistry described the use of DAST in the synthesis of a novel series of fluoro-substituted pyrimidines with potent antiviral activity against HIV-1.

Beyond pharmaceuticals, DAST has found applications in materials science and polymer chemistry. Fluorinated polymers exhibit unique properties such as low surface energy, high thermal stability, and chemical resistance. DAST has been used to introduce fluorine atoms into polymer chains through various synthetic strategies, leading to the development of advanced materials with improved performance characteristics.

Safety considerations are paramount when handling Diethylaminosulfur trifluoride. Although not classified as a hazardous material under certain regulations, proper precautions should be taken due to its reactivity and potential for generating toxic fumes. Users should work under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Diethylaminosulfur trifluoride (DAST) remains a valuable reagent in organic synthesis due to its unique properties and wide range of applications. Ongoing research continues to expand its utility in various fields, from pharmaceuticals to materials science. As new methodologies are developed and optimized, DAST is likely to play an increasingly important role in advancing synthetic chemistry and related disciplines.

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